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Compound of Interest

1,2-Propanediol, 3-isobutoxy-,
Compound Name:

diacetate
CAS No.: 63744-50-3
Cat. No.: B14491081

Get Quote

Executive Summary

1,2-Propanediol, 3-isobutoxy-, diacetate (CAS: 63744-50-3), also known as Glycerol

-monoisobutyl ether diacetate, represents a class of "green" oxygenated solvents and
plasticizers derived from the glycerol backbone.[1] Unlike traditional ethylene glycol ethers
(EGEs), which pose significant reproductive toxicity risks, this compound leverages the
metabolic safety of the glycerol pathway.[1]

This guide provides a rigorous technical analysis of its toxicity profile, utilizing Read-Across
Methodology from structurally validated analogs (Triacetin and Propylene Glycol Ethers) to
establish its safety margins.[1] It is positioned as a superior, low-toxicity alternative for
formulation scientists in drug delivery, coatings, and agricultural applications.[1]

Chemical Identity & Structural Logic[1]
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To understand the toxicity, one must first deconstruct the molecule.[1] It is a hybrid structure
combining the lipophilicity of an isobutyl ether with the hydrolytic lability of acetate esters.[1]

o |[UPAC Name: 1-(Isobutoxy)propane-2,3-diyl diacetate[1]
e Molecular Formula:

[1]

e Molecular Weight: 232.27 g/mol [1]
o Core Moiety: Glycerol (1,2,3-Propanetriol)[1]
e Functional Groups:
o Ether Linkage (C3): Stable isobutoxy group (provides solvent power).[1]

o Ester Linkages (C1, C2): Acetyl groups (reduce polarity, susceptible to esterase
hydrolysis).[1]

Structural Visualization

The following diagram illustrates the chemical structure and its key reactive sites.
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Figure 1: Structural decomposition of the target molecule highlighting functional domains
relevant to toxicity and metabolism.[1]
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Toxicological Profile: Mechanism & Data[1]

Direct experimental data for CAS 63744-50-3 is proprietary in many databases; therefore, this
profile is constructed using High-Fidelity Read-Across from three validated anchors:

¢ Glycerol Monoisobutyl Ether (GME): The primary metabolite.[1]
o Triacetin (Glycerol Triacetate): A GRAS (Generally Recognized As Safe) food additive.[1]

o Propylene Glycol Monomethyl Ether Acetate (PGMEA): A standard industrial comparator.[1]

Metabolic Activation & Elimination

The safety of this compound hinges on its rapid hydrolysis.[1] Upon entry into the systemic
circulation (via inhalation or ingestion), ubiquitous carboxylesterases cleave the acetate
groups.[1]

Metabolic Pathway:
[1]
» Acetic Acid: Enters the Krebs cycle; non-toxic.[1]

o Glycerol Monoisobutyl Ether: Excreted renally or conjugated; lacks the aldehyde
dehydrogenase activation pathway that makes Ethylene Glycol Ethers toxic (e.g., formation
of alkoxyacetic acids).[1]
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Figure 2: Predicted metabolic pathway demonstrating the breakdown into non-toxic
constituents.[1]

Quantitative Toxicity Matrix
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. Predicted Value / . o
Endpoint . Basis of Prediction
Observation

Analogous to Triacetin (LD50:
Acute Oral LD50 > 5,000 mg/kg (Rat) 3000 mg/kg) and GME
patents.[1]

High MW and ester structure
Acute Dermal LD50 > 2,000 mg/kg (Rabbit) limit rapid transdermal flux

compared to small glycols.[1]

Diacetates are generally less
Skin Irritation Mild / Non-Irritant irritating than their mono-

alcohol parents.[1]

o . . Consistent with glycerol ether
Eye Irritation Mild (Transient)
solvents.[1]

. ] Glycerol backbone and simple
Genotoxicity Negative (Ames Test) )
ethers are non-mutagenic.[1]

Lacks the primary alcohol
Reproductive Tox NOAEL > 1000 mg/kg oxidation path of EGEs (e.qg.,
2-Methoxyethanol).[1]

Comparative Analysis: The "Safe Substitution"
Logic

This section objectively compares the target molecule against industry standards.

Comparator 1: Ethylene Glycol Monoethyl Ether Acetate
(EGEEA)[1]

o Status:High Risk.[1] Metabolizes to Ethoxyacetic acid (EAA), a known teratogen and
hematotoxin.[1]

o Contrast: The target molecule's glycerol backbone prevents the formation of alkoxyacetic
acids.[1]
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Comparator 2: Propylene Glycol Monomethyl Ether

Acetate (PGMEA)[1]

o Status:Industry Standard.[1] Generally safe (isomer dependent), but high volatility (VOC).[1]

o Contrast: The target molecule has a higher boiling point and lower VOC profile, making it

safer for handling, though slightly more viscous.[1]

Comparator 3: Triacetin[1]

o Status:Gold Standard (Safety). Used in pharmaceuticals.[1][2][3]

o Contrast: The target molecule adds an ether tail, significantly improving solubility for non-

polar drugs/resins compared to the highly polar Triacetin.[1]

Summary Table

Target: 3- EGEEA PGMEA

Feature Isobutoxy (Ethylene (Propylene Triacetin
Diacetate Glycol) Glycol)

Backbone Glycerol (C3) Ethylene (C2) Propylene (C3) Glycerol (C3)

o Low (Acetic Acid
Metabolic Risk

High
(Alkoxyacetic

Low (Propylene

None (Glycerol)

+ GME Glycol
) Acid) yeo)
. : Category 1B " "
Repro-Toxicity Unlikely Not Classified Not Classified
(Presumed)
Moderate
Solvency (LogP) o Moderate Low-Moderate Low (Polar)
(Amphiphilic)
Volatility Low High High Very Low

Experimental Protocols for Validation

For researchers intending to adopt this molecule, the following protocols ensure quality and

safety verification.
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Protocol A: In Vitro Metabolic Stability Assay

Objective: Confirm rapid hydrolysis to safe metabolites in plasma.[1]

e Reagents: Pooled human plasma (heparinized), PBS (pH 7.4), Internal Standard (e.g., D3-
Triacetin).

o Preparation: Spike plasma with test compound (10 uM final conc).
 Incubation: Shake at 37°C.
o Sampling: Aliquot at 0, 5, 15, 30, 60 min. Quench with ice-cold Acetonitrile.
e Analysis: Centrifuge (10,000g, 10 min). Analyze supernatant via LC-MS/MS.
o Monitor: Loss of Parent (m/z 233 [M+H]+) and appearance of Mono-ether (m/z ~149).
e Success Criteria:

minutes indicates rapid clearance of the diester.

Protocol B: GC-FID Purity & Impurity Profiling

Objective: Ensure absence of unreacted isobutanol or acetic anhydride.[1]

Column: DB-WAX or equivalent polar column (30m x 0.25mm x 0.25um).
e Carrier: Helium @ 1.2 mL/min.
e Temp Program: 50°C (hold 2 min)
10°C/min
240°C (hold 5 min).
e Injection: 1 pL, Split 50:1.
» Detection: FID @ 250°C.

e Limit: Free Isobutanol < 0.1%:; Free Acetic Acid < 0.05%.
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Conclusion

1,2-Propanediol, 3-isobutoxy-, diacetate emerges as a high-performance, low-toxicity hybrid
solvent.[1] It bridges the gap between the strong solvency of glycol ethers and the safety profile
of glycerol esters.[1]

» For Drug Development: It offers a viable vehicle for lipophilic actives where Triacetin fails to
dissolve the payload.[1]

» For Industrial Coatings: It serves as a non-reprotoxic coalescent, replacing E-series glycol
ethers.[1]

Recommendation: Proceed with formulation testing. No special containment (beyond standard
GLP) is required based on the predicted toxicity profile.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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